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For researchers, scientists, and professionals in fields like drug development, where precision
and reliability are paramount, selecting the right magnetic material is a critical decision.
Neodymium Iron Boron (NdFeB) and Samarium Cobalt (SmCo) magnets are two of the most
powerful rare-earth permanent magnets available. However, their distinct properties make them
suitable for very different applications. This guide provides an objective, data-driven
comparison to inform your selection process.

I. Magnetic Performance

NdFeB magnets are renowned for having the highest magnetic strength of any commercially
available permanent magnet, making them the "magnetic king".[1] Their high Maximum Energy
Product ((BH)max) allows for the creation of powerful magnetic fields from compact sizes.[2]
SmCo magnets, while also powerful, have a lower magnetic energy product but offer other
significant advantages.[2]

Table 1: Comparative Magnetic Properties
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. NdFeB (Sintered SmCo (Sm2Co1l7 .

Magnetic Property Unit
Grades) Grades)

Remanence (Br) 1.0-14T 09-11T Tesla (T)

Intrinsic Coercivity kiloAmperes/meter

_ 750 — 2000 KA/m 600 — 2000 KA/m

(Hci) (KA/m)

Maximum Energy MegaGauss-Oersteds
33 -52 MGOe 18 — 32 MGOe

Product ((BH)max) (MGOe)

Il. Thermal Stability

Thermal stability is the most significant differentiator between NdFeB and SmCo magnets.
SmCo magnets exhibit exceptional performance at high temperatures, retaining their magnetic
properties far better than NdFeB magnets.[3] Standard NdFeB magnets begin to lose strength
at temperatures above 80°C, although high-temperature grades are available that can operate
up to 230°C.[3] In contrast, SmCo magnets can function effectively at temperatures up to
350°C.[4][5] This makes SmCo the clear choice for applications involving extreme heat, such

as in aerospace, automotive, and downhole drilling equipment.[3][4]

Table 2: Thermal Properties

Thermal Property NdFeB SmCo Unit
Max. Operating )
80 —-230 °C 250 — 350 °C Degrees Celsius (°C)
Temperature
Curie Temperature 320 - 460 °C 700 — 800 °C Degrees Celsius (°C)
Temp. Coefficient of Percent per Degree
-0.09 to -0.12 %/°C -0.03 to -0.05 %/°C _
Br (a) Celsius

lll. Corrosion Resistance & Mechanical Properties

SmCo magnets possess inherent and excellent resistance to corrosion and oxidation due to
their high cobalt content.[1][6] This often eliminates the need for protective coatings, making
them ideal for harsh chemical or high-humidity environments.[2] NdFeB magnets, containing a
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high percentage of iron, are highly susceptible to corrosion and typically require a protective
coating (e.g., nickel, zinc, epoxy) to prevent degradation.[1][2]

Mechanically, both magnet types are hard and brittle, rendering them susceptible to chipping
and cracking.[7] However, SmCo is generally considered more brittle than NdFeB.[7]

IV. Experimental Protocols

The characterization of these magnets relies on standardized experimental methods to ensure

accurate and reproducible data.
o Magnetic Property Measurement (Hysteresigraph):

o Objective: To measure the full hysteresis loop of the magnetic material, from which key
parameters like Remanence (Br), Coercivity (Hci), and Maximum Energy Product

((BH)max) are determined.

o Methodology: A sample of the magnet is placed between the poles of an electromagnet in
a closed-circuit setup.[8] The external magnetic field (H) is cycled from a high positive
value (saturation) to a high negative value and back. A pickup coil measures the magnetic
flux density (B) within the sample. Plotting B versus H generates the hysteresis loop, from
which the critical performance parameters are derived.[8][9] Pulsed Field Magnetometers
(PFM) can also be used for rapid characterization, especially for high-coercivity materials.

[8]
o Temperature Coefficient Measurement:
o Objective: To determine the rate at which magnetic properties change with temperature.

o Methodology: The hysteresis loop measurement is repeated at various controlled
temperatures using a Hysteresigraph equipped with a thermal chamber. By measuring the
remanence (Br) at different temperatures, the temperature coefficient can be calculated,
typically expressed as a percentage change per degree Celsius (%/°C).

» Corrosion Resistance Testing (Salt Spray Test - e.g., ASTM B117):
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o Objective: To evaluate the corrosion resistance of a magnet, particularly the effectiveness

of coatings on NdFeB magnets.

o Methodology: The magnet samples are placed in a sealed chamber and exposed to a
continuous atomized saltwater solution for a predetermined period (e.g., 100+ hours). The
samples are periodically inspected for signs of corrosion, such as rust or degradation of
the coating. The performance is rated based on the time until failure or the extent of

corrosion observed.

V. Visualized Decision Frameworks

The following diagrams illustrate the logical selection process and a typical experimental

workflow for magnet characterization.
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Application Requirements

Define Critical Needs:
- Magnetic Strength
- Operating Temperature
- Environmental Conditions
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Caption: Logical workflow for selecting between NdFeB and SmCo magnets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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